Cas no 103425-21-4 (Scyliorhinin I (9CI))

• Product Name: Scyliorhinin I (9CI)
• CAS No: 103425-21-4
• MF: C₅₉H₈₇N₁₃O₁₃S
• MW: 1218.46639275551
• CID: 165350
• PubChem ID: 147048
• Update Time: 2025-07-15

Scyliorhinin I (9CI) Chemical and Physical Properties

Names and Identifiers

• Scyliorhinin I (9CI)
• ALA-LYS-PHE-ASP-LYS-PHE-TYR-GLY-LEU-MET-NH2
• Scyliorhinin I, Scy I: Shark Substance P Related Peptide,AKFDKFYGLM
• Scyliorhinin I
• AKFDKFYGLM
• H-ALA-LYS-PHE-ASP-LYS-PHE-TYR-GLY-LEU-MET-NH2
• H-ALA-LYS-PHE-ASP-LYS-PHE-TYR-GLY-LEU-MET-OH
• L-Ala-L-Lys-L-Phe-L-Asp-L-Lys-L-Phe-L-Tyr-Gly-L-Leu-L-Met-NH2
• Physalemin,1-de(5-oxo-L-proline)-3-L-lysine-4-L-phenylalanine-5-L-aspartic acid
• SCY 1
• scyliorhenin I
• SCYLIORHININ I AMIDE (DOGFISH)
• SHARK SUBSTANCE P RELATED PEPTIDE
• Scyliorhinin I, Scy I
• 103425-21-4
• Physalemin, 1-de(5-oxo-L-proline)-3-L-lysine-4-L-phenylalanine-5-L-aspartic acid-
• Scyliorhinin i(9ci)

• Inchi： 1S/C59H87N13O13S/c1-35(2)29-44(56(82)66-41(51(63)77)25-28-86-4)65-49(74)34-64-53(79)45(32-39-21-23-40(73)24-22-39)69-57(83)46(30-37-15-7-5-8-16-37)71-55(81)43(20-12-14-27-61)68-59(85)48(33-50(75)76)72-58(84)47(31-38-17-9-6-10-18-38)70-54(80)42(19-11-13-26-60)67-52(78)36(3)62/h5-10,15-18,21-24,35-36,41-48,73H,11-14,19-20,25-34,60-62H2,1-4H3,(H2,63,77)(H,64,79)(H,65,74)(H,66,82)(H,67,78)(H,68,85)(H,69,83)(H,70,80)(H,71,81)(H,72,84)(H,75,76)/t36-,41-,42-,43-,44-,45-,46-,47-,48-/m0/s1
• InChI Key： LSFZLJJVGIYLDA-SRYPMHJGSA-N
• SMILES： S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)NC(CNC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCCCN)NC([C@H](CC(=O)O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCCCN)NC([C@H](C)N)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1217.63000
• Monoisotopic Mass: 1217.62670105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 86
• Rotatable Bond Count: 49
• Complexity: 2180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 466Ų

Experimental Properties

• PSA: 465.88000
• LogP: 5.09840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Scyliorhinin I (9CI)

Introduction to Scyliorhinin I (9CI) and Its Applications in Modern Research

Scyliorhinin I (9CI), a naturally occurring compound with the CAS number 103425-21-4, has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, derived from marine sources, exhibits a unique chemical structure that has piqued the interest of scientists worldwide. The molecular framework of Scyliorhinin I (9CI) is characterized by its complex heterocyclic system, which suggests potential biological activities and makes it a subject of extensive study.

The chemical properties of Scyliorhinin I (9CI) make it a promising candidate for various applications in drug discovery and therapeutic development. Recent studies have highlighted its role as a bioactive molecule with the ability to interact with multiple biological targets. This interaction potential is particularly intriguing for researchers looking to develop novel therapeutic agents that can modulate complex biological pathways.

In the realm of molecular biology, Scyliorhinin I (9CI) has been investigated for its potential to influence cellular processes. Preliminary research indicates that this compound may have effects on enzyme activity and signal transduction pathways, which are crucial for maintaining homeostasis in living organisms. These findings open up new avenues for exploring its therapeutic potential in treating various diseases.

The synthesis and isolation of Scyliorhinin I (9CI) have been challenging due to its complex structure and limited natural abundance. However, advancements in synthetic chemistry have made it possible to produce this compound in sufficient quantities for detailed pharmacological studies. These synthetic methods not only facilitate research but also contribute to the development of more efficient and sustainable production processes.

One of the most compelling aspects of Scyliorhinin I (9CI) is its demonstrated efficacy in preclinical models. Studies have shown that this compound can exhibit anti-inflammatory, antioxidant, and anticancer properties. These effects are attributed to its ability to modulate key molecular targets involved in disease pathogenesis. The anti-inflammatory properties, in particular, make it a promising candidate for developing treatments for chronic inflammatory disorders.

The anticancer potential of Scyliorhinin I (9CI) has been a focus of numerous research endeavors. Preclinical trials have revealed that this compound can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity is a critical factor in developing effective cancer therapies. Furthermore, its ability to inhibit the growth of multidrug-resistant cancer cells suggests that it may be useful in overcoming one of the major challenges in cancer treatment.

Another area where Scyliorhinin I (9CI) shows promise is in neuroprotective therapy. Emerging evidence suggests that this compound can protect neurons from oxidative stress and neurodegenerative damage. This neuroprotective effect is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's. By targeting key pathways involved in neuronal degeneration, Scyliorhinin I (9CI) could offer a novel approach to managing these conditions.

The pharmacokinetic profile of Scyliorhinin I (9CI) is another critical aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic use. Recent pharmacokinetic studies have provided valuable insights into these processes, which will inform future drug design and formulation strategies.

In conclusion, Scyliorhinin I (9CI) represents a significant advancement in the field of natural product research. Its unique chemical structure, coupled with its demonstrated biological activities, makes it a versatile tool for exploring new therapeutic modalities. As research continues to uncover more about this remarkable compound, it holds great promise for improving human health and well-being.